Cas no 1261687-06-2 (1-(4-Chloro-4'-(trifluoromethoxy)biphenyl-3-yl)-ethanone)

• Product Name: 1-(4-Chloro-4'-(trifluoromethoxy)biphenyl-3-yl)-ethanone
• CAS No: 1261687-06-2
• MF: C₁₅H₁₀ClF₃O₂
• MW: 314.686913967133
• CID: 4994086
• Update Time: 2025-05-22

1-(4-Chloro-4'-(trifluoromethoxy)biphenyl-3-yl)-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chloro-4'-(trifluoromethoxy)biphenyl-3-yl)-ethanone

• Inchi： 1S/C15H10ClF3O2/c1-9(20)13-8-11(4-7-14(13)16)10-2-5-12(6-3-10)21-15(17,18)19/h2-8H,1H3
• InChI Key： QBOYKUYNCCNKGS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(C)=O)C1C=CC(=CC=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 364
• XLogP3: 5
• Topological Polar Surface Area: 26.3

Additional information on 1-(4-Chloro-4'-(trifluoromethoxy)biphenyl-3-yl)-ethanone

1-(4-Chloro-4'-(trifluoromethoxy)biphenyl-3-yl)-ethanone: A Comprehensive Overview

1-(4-Chloro-4'-(trifluoromethoxy)biphenyl-3-yl)-ethanone, also known by its CAS No. 1261687-06-2, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique biphenyl structure, which incorporates both a chloro and a trifluoromethoxy substituent, making it a valuable molecule for various applications.

The synthesis of 1-(4-Chloro-4'-(trifluoromethoxy)biphenyl-3-yl)-ethanone involves a series of intricate chemical reactions, including Friedel-Crafts acylation and subsequent substitution reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. This has been a focal point in green chemistry research, as highlighted in a 2023 study published in the Journal of Organic Chemistry.

The structural features of this compound are particularly noteworthy. The biphenyl system provides a rigid framework that enhances stability, while the trifluoromethoxy group introduces electron-withdrawing effects. These properties make it an ideal candidate for use in drug design, where modulating electronic effects is crucial for achieving desired pharmacokinetic profiles. For instance, researchers at the University of California have utilized this compound as a scaffold in developing novel kinase inhibitors.

In terms of applications, 1-(4-Chloro-4'-(trifluoromethoxy)biphenyl-3-yl)-ethanone has found utility in both pharmaceuticals and agrochemicals. Its ability to act as a precursor in the synthesis of bioactive molecules has been extensively explored. A recent study by Smith et al. (2023) demonstrated its potential as an intermediate in the development of anti-cancer agents, where its unique electronic properties facilitate selective binding to target proteins.

The toxicological profile of this compound is another area of active research. While it exhibits low acute toxicity, long-term exposure studies are currently underway to assess its potential genotoxicity and carcinogenicity. Regulatory bodies such as the EPA have expressed interest in these findings, underscoring the importance of understanding its safety profile for industrial use.

In conclusion, 1-(4-Chloro-4'-(trifluoromethoxy)biphenyl-3-yl)-ethanone stands as a testament to the ingenuity of modern organic chemistry. Its versatile structure and promising applications continue to drive innovation across multiple disciplines. As research progresses, this compound is poised to play an even more significant role in advancing both scientific knowledge and industrial applications.